Cas no 79685-57-7 (4-Thiazolebutanol)

• Product Name: 4-Thiazolebutanol
• CAS No: 79685-57-7
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 556098
• PubChem ID: 12737135
• Update Time: 2025-04-19

4-Thiazolebutanol Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolebutanol
• 4-(1,3-thiazol-4-yl)butan-1-ol
• DTXSID10508527
• 4-(thiazol-4-yl)butan-1-ol
• 79685-57-7

• Inchi： 1S/C7H11NOS/c9-4-2-1-3-7-5-10-6-8-7/h5-6,9H,1-4H2
• InChI Key： MXRILYGHQGAJEB-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CCCCO

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų